4-Fluoronicotinonitrile
Overview
Description
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as molecular weight, solubility, melting point, boiling point, and reactivity. The molecular weight of 4-Fluoronicotinonitrile is approximately 122.100 Da . Other specific physical and chemical properties of this compound are not provided in the available resources.Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Derivatives : A series of 4-fluoronicotinanilides, including 4-fluoronicotinonitrile, has been synthesized and explored for their potential in inhibiting human neutrophil chemotaxis. These compounds show promise in the treatment of inflammatory, autoimmune, and allergic disorders (Cutshall et al., 2002).
Biomedical Applications
- Imaging and Diagnosis : The use of this compound-related compounds in imaging and diagnostic applications has been a subject of interest. For instance, compounds such as 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, derived from similar structures, have been used in positron emission tomography (PET) for quantifying 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients (Kepe et al., 2006).
Material Science and Engineering
- High Voltage Applications : Fluoronitriles, including this compound, have been investigated for their potential use in high voltage applications, specifically as a promising substitute for SF6 gas in gas insulating switchgear (GIS). The use of Fluoronitriles/CO2 gas mixtures demonstrates interesting dielectric properties and the potential for low temperature applications (Nechmi et al., 2016).
Fluorescence and Photophysics
- Photomechanical Properties : The photomechanical properties of derivatives like (E)-4-Fluoro-cinnamaldehyde malononitrile have been explored. These compounds undergo a [2+2] photocycloaddition in crystal form, showing strong photosalient effects upon UV light exposure. Such properties are significant for applications in materials science, particularly in creating responsive materials (Tong et al., 2020).
Environmental and Health Safety
- Health and Environmental Impacts : Research has been conducted on the potential environmental pollution and health risks associated with compounds like malononitrile, which is structurally related to this compound. Such studies are crucial for understanding the safe use and disposal of these compounds (Gong et al., 2021).
Properties
IUPAC Name |
4-fluoropyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3FN2/c7-6-1-2-9-4-5(6)3-8/h1-2,4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIUGUCBZWRUHGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60721188 | |
Record name | 4-Fluoropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60721188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1060802-53-0 | |
Record name | 4-Fluoropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60721188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-fluoropyridine-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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